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Compound of Interest

Compound Name:
4-Butoxy-4-oxo-3-phenylbutanoic

acid

Cat. No.: B121062 Get Quote

An in-depth analysis of the physicochemical properties of 4-Butoxy-4-oxo-3-phenylbutanoic
acid reveals its core molecular characteristics. This compound is the butyl ester of 4-oxo-4-

phenylbutanoic acid. The molecular weight and formula are fundamental parameters for

researchers in drug development and chemical synthesis.

Physicochemical Data Summary
The quantitative data for 4-Butoxy-4-oxo-3-phenylbutanoic acid and its parent compound, 4-

oxo-4-phenylbutanoic acid, are summarized below for clarity and comparison.

Table 1: Properties of 4-Butoxy-4-oxo-3-phenylbutanoic Acid (Butyl 4-oxo-4-

phenylbutanoate)

Property Value Source

Molecular Weight 234.29 g/mol [1]

Molecular Formula C₁₄H₁₈O₃ [1]

IUPAC Name butyl 4-oxo-4-phenylbutanoate [1]

Table 2: Properties of Parent Compound (4-Oxo-4-phenylbutanoic Acid)
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Property Value Source

Molecular Weight ~178.18 g/mol [2][3][4]

Molecular Formula C₁₀H₁₀O₃ [2][3]

CAS Number 2051-95-8 [2][3][4]

Synonym 3-Benzoylpropionic acid [3]

Logical Relationship: Esterification
The target compound, 4-Butoxy-4-oxo-3-phenylbutanoic acid, is synthesized via the

esterification of its parent carboxylic acid with butanol. This reaction forms a butyl ester and

water as a byproduct. The logical workflow for this chemical transformation is depicted below.
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Caption: Logical diagram of the esterification process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Oxo-4-phenylbutyric-acid_-butyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/4-Oxo-4-phenylbutyric-acid_-butyl-ester
https://www.chembk.com/en/chem/4-OXO-4-PHENYLBUTANOIC%20ACID
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/ketones/mm2051958
https://www.sigmaaldrich.com/FR/fr/product/aldrich/s39102
https://www.benchchem.com/product/b121062#4-butoxy-4-oxo-3-phenylbutanoic-acid-molecular-weight
https://www.benchchem.com/product/b121062#4-butoxy-4-oxo-3-phenylbutanoic-acid-molecular-weight
https://www.benchchem.com/product/b121062#4-butoxy-4-oxo-3-phenylbutanoic-acid-molecular-weight
https://www.benchchem.com/product/b121062#4-butoxy-4-oxo-3-phenylbutanoic-acid-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121062?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

